ethyl 2-((4-methyl-5-((3,4,5-trimethoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: ethyl 2-[[4-methyl-5-[[(3,4,5-trimethoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C18H24N4O6S/c1-6-28-15(23)10-29-18-21-20-14(22(18)2)9-19-17(24)11-7-12(25-3)16(27-5)13(8-11)26-4/h7-8H,6,9-10H2,1-5H3,(H,19,24)
• InChI Key: SWHNHIYIWNYPHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(N1C)CNC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C18H24N4O6S
• Molecular Weight: 424.5 g/mol

Description

Ethyl 2-((4-methyl-5-((3,4,5-trimethoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate is a useful research compound. Its molecular formula is C18H24N4O6S and its molecular weight is 424.47. The purity is usually 95%.
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Scientific Research Applications

Crystallography and Structural Analysis

• Crystal Structure Analysis : Ethyl 2-(3-methyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate was analyzed for its crystal structure, revealing a 5-thioxo tautomeric form and the planarity of the 1,2,4-triazoline ring. This study contributes to understanding the structural aspects of similar compounds (Karczmarzyk et al., 2012).

Synthetic Methodologies

• Novel Synthesis Approaches : Research on novel benzothiazole-containing derivatives, including ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives, highlights innovative one-pot, microwave-assisted synthetic methods. These approaches offer simplicity, high atom economy, and environmentally benign conditions, showcasing the versatility in synthesizing complex molecules related to ethyl 2-((4-methyl-5-((3,4,5-trimethoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate (Bhoi et al., 2016).

Biological Evaluations

• Antibacterial and Antioxidant Activities : The study on secondary metabolites from mollusks highlighted compounds with significant antioxidant and anti-inflammatory activities. Similar research on ethyl 2-((4-methyl-5-((3,4,5-trimethoxybenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate could explore its potential biological activities (Chakraborty & Joy, 2019).